1-Chloro-1,1-difluoro-3-methylbutan-2-one

• CAS RN: 121412-64-4
• Molecular Formula: C5H7ClF2O
• Molecular Weight: 156.56 g/mol
• IUPAC Name: 1-chloro-1,1-difluoro-3-methylbutan-2-one
• InChI: InChI=1S/C5H7ClF2O/c1-3(2)4(9)5(6,7)8/h3H,1-2H3
• InChI Key: XPSXCTJXZOXUSH-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)C(F)(F)Cl
• synonyms: 2-Butanone, 1-chloro-1,1-difluoro-3-methyl-

Description

1-Chloro-1,1-difluoro-3-methylbutan-2-one, also known as CF3CH2Cl, is a colorless liquid with a pungent odor. It is a fluorinated ketone that is widely used in organic synthesis due to its unique chemical properties. This compound is an important intermediate in the production of various chemicals and pharmaceuticals.

Mechanism Of Action

1-Chloro-1,1-difluoro-3-methylbutan-2-one acts as an electrophile and reacts with nucleophiles such as amines, alcohols, and thiols. It can also undergo nucleophilic substitution reactions with nucleophiles such as cyanide and alkoxides. 1-Chloro-1,1-difluoro-3-methylbutan-2-one is a reactive compound that can undergo a variety of chemical reactions.

Biochemical And Physiological Effects

1-Chloro-1,1-difluoro-3-methylbutan-2-one is a toxic compound that can cause irritation to the skin, eyes, and respiratory system. It is also a potent inhibitor of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system. 1-Chloro-1,1-difluoro-3-methylbutan-2-one can cause neurotoxicity and is classified as a hazardous substance.

Advantages And Limitations For Lab Experiments

1-Chloro-1,1-difluoro-3-methylbutan-2-one is a versatile compound that can be used in a wide range of organic synthesis reactions. It is relatively easy to synthesize and is commercially available. However, 1-Chloro-1,1-difluoro-3-methylbutan-2-one is a toxic and hazardous substance that requires special handling and disposal procedures. It should be used in a well-ventilated laboratory with appropriate safety equipment.

Future Directions

There are many future directions for the research and development of 1-Chloro-1,1-difluoro-3-methylbutan-2-one. One area of research is the development of new synthetic methods for 1-Chloro-1,1-difluoro-3-methylbutan-2-one that are more efficient and environmentally friendly. Another area of research is the application of 1-Chloro-1,1-difluoro-3-methylbutan-2-one in the production of new chemicals and pharmaceuticals. 1-Chloro-1,1-difluoro-3-methylbutan-2-one has potential as a building block for the synthesis of new drugs with improved efficacy and safety profiles. Furthermore, the toxicological and environmental effects of 1-Chloro-1,1-difluoro-3-methylbutan-2-one need to be further investigated to ensure its safe use and disposal.

Synthesis Methods

The synthesis of 1-Chloro-1,1-difluoro-3-methylbutan-2-one involves the reaction of 3-methyl-2-butanone with chlorine and hydrogen fluoride. This reaction occurs under acidic conditions and produces 1-Chloro-1,1-difluoro-3-methylbutan-2-one as the main product. The yield of this reaction can be improved by optimizing the reaction conditions such as temperature, pressure, and reaction time.

Scientific Research Applications

1-Chloro-1,1-difluoro-3-methylbutan-2-one is widely used in organic synthesis as a building block for the production of various chemicals and pharmaceuticals. It is used in the synthesis of herbicides, insecticides, and fungicides. 1-Chloro-1,1-difluoro-3-methylbutan-2-one is also used in the production of pharmaceuticals such as antiviral and anticancer drugs. Due to its unique chemical properties, 1-Chloro-1,1-difluoro-3-methylbutan-2-one is an important intermediate in the production of many high-value chemicals.